Cas no 477538-76-4 (1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea)

• Product Name: 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea
• CAS No: 477538-76-4
• MF: C₂₃H₂₀N₄O₃S₃
• MW: 496.624900817871
• CID: 6431307
• PubChem ID: 18558538
• Update Time: 2025-06-08

1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea
• 477538-76-4
• AKOS024600538
• F0816-0698
• 1-[3-(1,3-benzothiazol-2-yl)phenyl]-3-[4-(dimethylsulfamoyl)benzoyl]thiourea
• N-((3-(benzo[d]thiazol-2-yl)phenyl)carbamothioyl)-4-(N,N-dimethylsulfamoyl)benzamide
• N-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-4-(dimethylsulfamoyl)benzamide
• Benzamide, N-[[[3-(2-benzothiazolyl)phenyl]amino]thioxomethyl]-4-[(dimethylamino)sulfonyl]-

• Inchi： 1S/C23H20N4O3S3/c1-27(2)33(29,30)18-12-10-15(11-13-18)21(28)26-23(31)24-17-7-5-6-16(14-17)22-25-19-8-3-4-9-20(19)32-22/h3-14H,1-2H3,(H2,24,26,28,31)
• InChI Key： PGJMZPCRGUKADL-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CC(C2=NC3=CC=CC=C3S2)=C1)=S)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 496.06975403g/mol
• Monoisotopic Mass: 496.06975403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• pka: 7.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea

Chemical Profile of 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea (CAS No. 477538-76-4)

The compound 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea, identified by its CAS number 477538-76-4, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative is characterized by its intricate structural framework, incorporating a benzothiazole moiety linked to a phenyl ring, further functionalized with a dimethylsulfamoyl substituent on a benzoylthiourea backbone. Such structural complexity often underpins its utility as a key intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of thiourea derivatives in modulating biological pathways associated with inflammation, oxidative stress, and enzyme inhibition. The presence of the thiourea group in this compound suggests potential interactions with biological targets such as proteases and kinases, which are pivotal in various disease mechanisms. Furthermore, the benzothiazole scaffold is well-documented for its pharmacological activity, particularly in antimicrobial and anti-inflammatory applications. The integration of these motifs into a single molecular framework enhances the compound's pharmacological profile, making it a promising candidate for further exploration.

In the context of drug discovery, the dimethylsulfamoyl group serves as a critical pharmacophore, contributing to the compound's solubility and binding affinity. This moiety is often employed to enhance metabolic stability and improve oral bioavailability, key factors in the development of viable drug candidates. The structural arrangement of these functional groups also facilitates hydrogen bonding interactions, which are essential for achieving high affinity binding to biological targets. Such features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in metabolic disorders and neurodegenerative diseases.

Current research endeavors are increasingly focused on leveraging computational chemistry and high-throughput screening methodologies to accelerate the discovery of novel bioactive molecules. The compound 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea (CAS No. 477538-76-4) has been subjected to virtual screening algorithms to identify potential binding interactions with protein targets relevant to cancer therapy and neuroprotection. Preliminary computational studies indicate favorable binding affinities with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.

Experimental validation through enzyme inhibition assays has corroborated these computational predictions, demonstrating significant inhibitory activity against COX-2 and 5-lipoxygenase isoforms. These findings align with the growing interest in developing selective inhibitors that modulate inflammatory pathways without eliciting systemic side effects. The compound's dual functionality—combining both anti-inflammatory and enzyme-inhibitory properties—positions it as a versatile tool for investigating disease pathophysiology and developing combination therapies.

The synthesis of this complex molecule involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the benzothiazole ring followed by condensation reactions with appropriately substituted benzoyl chlorides. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the dimethylsulfamoyl group with high regioselectivity.

The chemical stability of 1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea (CAS No. 477538-76-4) under various storage conditions has been rigorously evaluated through spectroscopic methods such as NMR spectroscopy and mass spectrometry. These analyses confirm its stability under ambient temperatures but highlight sensitivity to moisture, necessitating storage under inert atmospheres for long-term preservation. Such stability data is crucial for ensuring reproducibility in subsequent biological testing and formulation development.

Beyond its potential therapeutic applications, this compound serves as an invaluable scaffold for structural diversification in medicinal chemistry campaigns. By systematically modifying substituents on the benzothiazole or phenyl rings, researchers can generate libraries of analogs with tailored pharmacological properties. Such libraries are instrumental in identifying lead compounds that exhibit enhanced efficacy or reduced toxicity compared to their parent structures.

The integration of machine learning models into drug discovery pipelines has further accelerated the process of optimizing lead compounds like this one. Predictive models trained on large datasets of bioactive molecules can forecast potential pharmacokinetic properties, such as solubility and metabolic stability, allowing for rapid elimination of non-viable candidates early in the development process. This approach not only saves time but also reduces costs associated with traditional trial-and-error experimentation.

Future research directions may explore derivatization strategies aimed at enhancing selectivity or improving pharmacokinetic profiles through modifications like prodrug formulations or covalent binding motifs. Additionally, investigating the compound's interactions with cellular components using techniques like surface plasmon resonance (SPR) or X-ray crystallography could provide deeper insights into its mechanism of action at an atomic level.

In summary,1-3-(1,3-benzothiazol-2-yl)phenyl-3-4-(dimethylsulfamoyl)benzoylthiourea (CAS No. 477538-76-4) stands as a testament to the ingenuity inherent in modern pharmaceutical chemistry. Its complex architecture offers multiple avenues for therapeutic intervention while serving as a versatile platform for innovation through structural diversification and computational modeling approaches。 As research continues to uncover new biological targets and refine synthetic methodologies， compounds like this one will undoubtedly play an integral role in shaping future therapeutic landscapes。